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Get Quote

Quantitative Data on Seleninyl Fluoride

The table below summarizes the key quantitative data available for seleninyl fluoride.

Property Value Method / Notes

Chemical Formula F₂OSe -

Molar Mass 132.967 g·mol⁻¹ -

Appearance Colourless fuming liquid [1]

Boiling Point 125 °C [1]

Dipole Moment 3.18 ± 0.02 D Determined by microwave spectroscopy [1]

Experimental & Methodological Context

While a step-by-step protocol is not available, the search results provide insights into how the structure of

seleninyl fluoride has been determined.

Core Analytical Technique: The molecular structure and dipole moment of seleninyl fluoride were
determined using microwave spectroscopy [1]. This technique measures the absorption of
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microwave radiation by molecules, providing precise data on rotational transitions from which

molecular geometry (bond lengths and angles) and electronic properties like the dipole moment can
be derived.

Supporting Research: A thesis and a subsequent journal article specifically focused on creating a
molecular force field for seleninyl fluoride (and selenonyl fluoride, SeO₂F₂) confirm that advanced

microwave studies have been conducted to understand its structural dynamics [2] [3]. A molecular
force field is a set of mathematical equations and parameters used to calculate the forces between

atoms in a molecule, which is derived from experimental data like that from microwave spectroscopy.

Pathway to Full Structural Determination

The following diagram outlines the general workflow for determining the complete structure of a molecule

like seleninyl fluoride, synthesizing the information from the search results.
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Start: Seleninyl Fluoride (SeOF₂)
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Data Collection:
Rotational Transition Frequencies

Data Analysis & Modeling:
Determine Rotational Constants

Structure Refinement:
Fit to Molecular Force Field

Output: Finalized Molecular Structure
(Bond Lengths, Angles, Dipole Moment)
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General workflow for determining seleninyl fluoride's structure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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